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Compound of Interest

Compound Name: 3,5,5-Trimethylhexan-1-ol

Cat. No.: B147576

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the environmental fate of 3,5,5-Trimethylhexan-1-ol. The information is compiled from a
variety of scientific sources and is intended to be a resource for researchers, scientists, and
professionals in drug development and environmental science.

Introduction

3,5,5-Trimethylhexan-1-ol (CAS No. 3452-97-9) is a primary alcohol used in a variety of
industrial applications, including as a fragrance ingredient and a precursor in the synthesis of
plasticizers.[1] Its release into the environment necessitates a thorough understanding of its
persistence, degradation, and potential for bioaccumulation. This guide summarizes the key
environmental fate parameters of 3,5,5-Trimethylhexan-1-ol, including its biodegradation,
photodegradation, hydrolysis, and bioaccumulation potential.

Physicochemical Properties

A summary of the key physicochemical properties of 3,5,5-Trimethylhexan-1-ol is presented in
Table 1. These properties are crucial for predicting its behavior and distribution in the
environment.

Table 1: Physicochemical Properties of 3,5,5-Trimethylhexan-1-ol
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Property Value Reference
Molecular Formula C9H200 [2]

Molar Mass 144.25 g/mol [2]

Water Solubility 450 mg/L at 25 °C [2]

log Pow (Octanol-Water

Partition Coefficient) S4zatzs e 2l

Vapor Pressure 0.0901 hPa at 25 °C [2]

Boiling Point 193-194 °C [2]

Density 0.824 g/mL at 25 °C [2]

Environmental Fate and Pathways

The environmental fate of 3,5,5-Trimethylhexan-1-ol is governed by a combination of biotic

and abiotic processes. This section details the available data on its degradation and

accumulation in various environmental compartments.

Biodegradation

Biodegradation is a key process for the removal of 3,5,5-Trimethylhexan-1-ol from the

environment. However, studies have shown that it is not readily biodegradable.[2][3]

Quantitative Data
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Incubation

Test Guideline Parameter Result ) Reference
Time
%
OECD 301C ) ]
Biodegradation <4% 28 days [4]
(MITI-I)
(BOD)
%
OECD 301C Biodegradation 4% 28 days [2]
(BOD and COD)
%
OECD 301C Biodegradation 55% 28 days [2]

(GC)

Experimental Protocol: OECD 301C (Modified MITI Test I)

While the specific details of the study on 3,5,5-Trimethylhexan-1-ol are not publicly available,
the general protocol for the OECD 301C test is as follows:

o Test System: A defined volume of mineral medium containing the test substance as the sole
carbon source is inoculated with a mixed population of microorganisms (activated sludge).

o Test Conditions: The test is run in the dark or diffuse light at a constant temperature (typically
20-25°C). The concentration of the test substance is usually between 2 and 100 mg/L.

o Measurement: The degradation of the test substance is followed by measuring the
biochemical oxygen demand (BOD) over a 28-day period. The amount of oxygen consumed
by the microorganisms is compared to the theoretical oxygen demand (ThOD) to calculate
the percentage of biodegradation.

» Reference Substance: A readily biodegradable reference substance, such as aniline, is run
in parallel to ensure the viability of the inoculum.

Biodegradation Pathway

The aerobic biodegradation of alkyl alcohols generally involves the oxidation of the alcohol
group to a carboxylic acid.[2] For 3,5,5-Trimethylhexan-1-ol, the expected primary
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degradation product is 3,5,5-trimethylhexanoic acid.[2]

Aerobic Biodegradation
(3,5,5-Trimethy|hexan-1-oD (Oxidation) =( 5,5-Trimethylhexanoic Acid) Further Biodegradation [ -5 4 Hp0

Click to download full resolution via product page

Caption: Predicted aerobic biodegradation pathway of 3,5,5-Trimethylhexan-1-ol.

Photodegradation

Photodegradation in the atmosphere is expected to be a significant removal pathway for 3,5,5-
Trimethylhexan-1-ol.

Quantitative Data

Parameter Value Method Reference

Half-life in air (T%) 36 hours Estimation [2]

Experimental Protocol

The half-life for photodegradation in air is typically estimated using models that consider the
reaction of the substance with hydroxyl radicals (OHe). The rate constant for this reaction is
calculated based on the chemical structure of the molecule. The atmospheric concentration of
OHe is then used to estimate the half-life.

UV/Vis absorption spectra for 3,5,5-trimethyl-1-hexanol show no significant absorption between
290 and 700 nm, indicating that direct photolysis in water is unlikely to be a significant
degradation pathway.[4]

Hydrolysis

3,5,5-Trimethylhexan-1-ol is stable in water at environmentally relevant pH values.

Quantitative Data
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Test Guideline  pH Temperature Result Reference

OECD 111 4,7,and 9 50°C Stable [2]

Experimental Protocol: OECD 111 (Hydrolysis as a Function of pH)
The general protocol for the OECD 111 test involves:
o Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

o Test Conditions: The test substance is added to the buffer solutions at a concentration not
exceeding 0.01 M or half of its water solubility. The solutions are incubated in the dark at a
constant temperature (e.g., 50°C for a preliminary test) for a set period (e.g., 5 days).

e Measurement: The concentration of the test substance is measured at the beginning and
end of the incubation period using a suitable analytical method (e.g., gas chromatography) to
determine if any degradation has occurred.

Start 3,5,5-Trimethylhexan-1- oI
in sterile buffer

.+.

Incubate at 50°C for 5 days

(Analyze for degradation)

Result: Stable
(<10% degradation)
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Caption: Workflow for OECD 111 Hydrolysis Test.

Bioaccumulation

3,5,5-Trimethylhexan-1-ol has a low potential for bioaccumulation in aquatic organisms.

Quantitative Data

Parameter Value Method Reference

Bioconcentration

3.9-81 Not specified [2]
Factor (BCF)
Bioconcentration Screening-level (EPI

52.51 L/kg ) [4]
Factor (BCF) Suite)

Experimental Protocol

While the specific method used to determine the BCF of 3.9-8.1 is not detailed in the available
literature, bioaccumulation studies are typically conducted according to guidelines such as
OECD 305 (Bioaccumulation in Fish: Exposure and Analysis). A general protocol involves:

o Test Organism: A suitable fish species is exposed to a sublethal concentration of the test
substance in water.

o Exposure Phase: The fish are maintained in the treated water for a period sufficient to reach
a steady-state concentration of the substance in their tissues.

o Depuration Phase: The fish are then transferred to clean water, and the rate at which the
substance is eliminated from their tissues is measured.

» Measurement: The concentrations of the test substance in the water and fish tissue are
measured at regular intervals throughout the exposure and depuration phases using
appropriate analytical methods. The BCF is calculated as the ratio of the concentration of the
substance in the fish to the concentration in the water at steady state.
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Ecotoxicity

While not the primary focus of this guide, a brief summary of the ecotoxicity of 3,5,5-
Trimethylhexan-1-ol is provided for context. The substance is considered toxic to aquatic life
with long-lasting effects.[2][5]

Quantitative Data

Test Guideline  Species Endpoint Value Reference

Oryzias latipes
OECD 203 (Japanese 96-h LC50 27.7 mg/L [4]

medaka)

Selenastrum
] 72-h EC50
OECD 201 capricornutum 33.3 mg/L [3]
(growth rate)
(Green algae)

Daphnia magna

48-h LC50 7.48 mg/L [4]
(Water flea)

Conclusion

3,5,5-Trimethylhexan-1-ol is not readily biodegradable and is stable to hydrolysis. Its primary
degradation pathway in the environment is likely to be photodegradation in the atmosphere.
The low bioconcentration factor suggests a low potential for bioaccumulation in aquatic
organisms. The ecotoxicity data indicate that the substance is toxic to aquatic organisms. This
information is critical for conducting environmental risk assessments and for developing
strategies to mitigate the potential environmental impact of this compound. Further research on
the detailed biodegradation pathway and the identification of transformation products would
provide a more complete understanding of its environmental fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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